Cas no 313402-37-8 (5-(1,3-Benzothiazol-2-yl)-2-methylaniline)

5-(1,3-Benzothiazol-2-yl)-2-methylaniline is a benzothiazole-derived aromatic amine with applications in organic synthesis and materials science. Its structure combines a benzothiazole moiety with a substituted aniline group, offering unique electronic and steric properties. This compound is valued for its role as an intermediate in the synthesis of heterocyclic compounds, dyes, and functional materials. The presence of the benzothiazole ring enhances thermal stability and optical characteristics, making it suitable for use in luminescent materials or sensors. The methyl substituent on the aniline group improves solubility and reactivity in selective coupling reactions. Its well-defined structure ensures consistent performance in research and industrial applications.

5-(1,3-Benzothiazol-2-yl)-2-methylaniline structure

313402-37-8 structure

Product Name:5-(1,3-Benzothiazol-2-yl)-2-methylaniline

CAS No:313402-37-8

MF:C₁₄H₁₂N₂S

MW:240.323481559753

MDL:MFCD00579040

CID:1446852

PubChem ID:735970

Update Time:2025-05-28

5-(1,3-Benzothiazol-2-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 5-(2-benzothiazolyl)-2-methyl-
- SR-01000430172-1
- 313402-37-8
- STK345451
- BBL008057
- G32333
- MFCD00579040
- SCHEMBL2240330
- 5-(benzo[d]thiazol-2-yl)-2-methylaniline
- EU-0004622
- CHEMBL1951354
- DB-086705
- VS-01805
- 5-(1,3-benzothiazol-2-yl)-2-methylaniline
- EN300-230323
- AKOS000108506
- Z57441720
- CS-0240856
- SR-01000430172
- BRD-K18915518-001-01-7
- 5-Benzothiazol-2-yl-2-methyl-phenylamine
- 5-(1,3-Benzothiazol-2-yl)-2-methylaniline
- MDL： MFCD00579040
- Inchi： 1S/C14H12N2S/c1-9-6-7-10(8-11(9)15)14-16-12-4-2-3-5-13(12)17-14/h2-8H,15H2,1H3
- InChI Key： RLYKSASURFRWIY-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C1C=CC(C)=C(C=1)N

Computed Properties

Exact Mass: 240.07226
Monoisotopic Mass: 240.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 67.2Å²

Experimental Properties

PSA: 38.91

5-(1,3-Benzothiazol-2-yl)-2-methylaniline Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-(1,3-Benzothiazol-2-yl)-2-methylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B412448-10mg	5-(1,3-Benzothiazol-2-yl)-2-methylaniline	313402-37-8		10mg	$ 50.00	2022-06-07
TRC	B412448-50mg	5-(1,3-Benzothiazol-2-yl)-2-methylaniline	313402-37-8		50mg	$ 115.00	2022-06-07
TRC	B412448-100mg	5-(1,3-Benzothiazol-2-yl)-2-methylaniline	313402-37-8		100mg	$ 185.00	2022-06-07
abcr	AB375222-250 mg	5-(1,3-Benzothiazol-2-yl)-2-methylaniline; 95%	313402-37-8		250 mg	€217.80	2023-07-19
abcr	AB375222-1 g	5-(1,3-Benzothiazol-2-yl)-2-methylaniline; 95%	313402-37-8		1 g	€248.00	2023-07-19
abcr	AB375222-5 g	5-(1,3-Benzothiazol-2-yl)-2-methylaniline; 95%	313402-37-8		5 g	€542.40	2023-07-19
abcr	AB375222-10 g	5-(1,3-Benzothiazol-2-yl)-2-methylaniline; 95%	313402-37-8		10 g	€865.60	2023-07-19
Chemenu	CM378920-1g	5-(1,3-benzothiazol-2-yl)-2-methylaniline	313402-37-8	95%+	1g	$***	2023-03-31
Fluorochem	030973-1g	5-Benzothiazol-2-yl-2-methyl-phenylamine	313402-37-8		1g	￡96.00	2022-03-01
Fluorochem	030973-5g	5-Benzothiazol-2-yl-2-methyl-phenylamine	313402-37-8		5g	￡287.00	2022-03-01

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Additional information on 5-(1,3-Benzothiazol-2-yl)-2-methylaniline

Comprehensive Overview of 5-(1,3-Benzothiazol-2-yl)-2-methylaniline (CAS No. 313402-37-8)

5-(1,3-Benzothiazol-2-yl)-2-methylaniline, with the CAS number 313402-37-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a benzothiazole core linked to a 2-methylaniline moiety, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its unique structural attributes contribute to its potential applications in drug discovery, fluorescence probes, and polymer chemistry.

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